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Compound of Interest

Compound Name: Cy55 alkyne
Cat. No.: B13708825
Get Quote

Executive Safety Summary

Status:Cautionary / Low-Moderate Hazard Immediate Action: Handle in a designated chemical
fume hood. Protect from light and moisture.[1][2][3][4] Clarification: "Cy55" is hon-standard
nomenclature. This guide addresses Cy5.5 Alkyne (Cyanine 5.5 Alkyne), a near-infrared
fluorophore widely used in copper-catalyzed Click Chemistry (CUAAC).[5][6]

Parameter Specification
Physical State Dark blue/green solid powder
Primary Route of Entry Inhalation of dust, Dermal absorption

Photobleaching (Light sensitive), Hydrolysis

Critical Sensitivity (Moisture sensitive)

Storage -20°C, Desiccated, Dark

Risk Assessment & PPE Matrix
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Check Availability & Pricing

While Cy5.5 Alkyne is often classified as "non-hazardous" under GHS in small quantities, its
status as a bioactive functional probe requires strict "Universal Precautions.” The alkyne moiety
is chemically reactive, and the cyanine chromophore can be an irritant.

Personal Protective Fquipmpnt (PPF) quuirpmpntq
Component Standard Rationale

Latex is insufficient for
DMSO/DMF (common solvents
) Nitrile Gloves (Min thickness: for this dye).[5] Double-gloving
Hand Protection ) ]
0.11 mm) is recommended during
reconstitution to prevent skin

staining and absorption.[5]

Fine powders can aerosolize

] during weighing.[5] Standard
) Chemical Splash Goggles ) o
Eye Protection safety glasses offer insufficient
(ANSI Z87.[5]1) ) )
seal against airborne

particulates.

If weighing >10 mg outside a

) ) fume hood, respiratory
) N95 / P2 Mask (if outside o
Respiratory hood) protection is mandatory to
00
prevent inhalation of dye

particulates.

Must be buttoned to the neck.
Body Defense Lab Coat (Cotton/Poly blend) Cyanine dyes stain clothing
and skin aggressively.

Operational Handling Protocol

This workflow is designed to maintain compound integrity (preventing
hydrolysis/photobleaching) while ensuring operator safety.[5]

Phase A: Receipt & Storage

 Arrival: Vial often arrives at ambient temperature. Do not open immediately.
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o Equilibration: Allow the vial to warm to room temperature (approx. 30 mins) inside a
desiccator before opening.

o Mechanism:[3][5] Opening a cold vial in humid air causes condensation, leading to
hydrolysis of the dye and inaccurate weighing.

e Long-Term Storage: Store at -20°C, protected from light (wrap vial in aluminum foil if not
amber).

Phase B: Reconstitution (Solubilization)
¢ Solvent Choice: Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).[5]

o Concentration: Typical stock concentration is 1-10 mM.[4]

e Protocol:

o

Work in a fume hood (DMSO penetrates skin and carries the dye with it).

o

Add solvent slowly down the side of the vial.

[¢]

Vortex gently for 30 seconds; ensure no powder remains in the cap.

o

Critical Step: Aliquot immediately into single-use light-protective tubes (e.g., amber
Eppendorf tubes) to avoid freeze-thaw cycles.

Phase C: Click Chemistry Reaction (CUAAC)

» Reactivity: The alkyne group reacts with azides via copper catalysis.[4][6][7][8][9]

o Safety Note: If using Copper(l) catalysts, treat the reaction mixture as toxic waste (heavy
metal hazard).[5]

e Incompatibility: Avoid strong oxidizing agents (bleaches fluorophore) and strong acids.[5]

Emergency Response & Disposal
Accidental Release Measures
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o Solid Spill: Do not sweep (creates dust).[5] Cover with wet paper towels (using water or
ethanol) to dampen, then wipe up.[5] Place in hazardous waste.

e Liquid Spill (DMSO/DMF): Absorb with inert material (vermiculite or chemical pads).[5] Clean
surface with 70% ethanol to remove dye stains.

Exposure First Aid

o Skin Contact: Wash immediately with soap and water for 15 minutes. Note: Cyanine dyes
leave a visible blue stain; this aids in identifying the exposure area but can be persistent.

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

Waste Disposal

e Stream: Chemical Incineration.

» Labeling: "Non-halogenated organic solvent waste" (if in DMSO) or "Solid chemical waste" (if
powder).[5]

» Note: Do not dispose of down the drain. Copper catalysts must go to Heavy Metal Waste.

Visual Workflow: Safety & Handling Logic
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Start: Cy5.5 Alkyne Handling

Storage: -20°C, Dark, Desiccated

Equilibrate to Room Temp
(Prevent Condensation)

Open in Fume Hood

PPE: Nitrile Gloves + Goggles

Add Anhydrous DMSO/DMF

Avoid Freeze-Thaw

Aliquot & Freeze (-20°C)

Disposal: Chemical Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for the safe retrieval, solubilization, and disposal of Cyanine 5.5 Alkyne
reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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